7-Keto-27-hydroxycholesterol

• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• InChI: InChI=1S/C27H44O3/c1-17(16-28)6-5-7-18(2)21-8-9-22-25-23(11-13-27(21,22)4)26(3)12-10-20(29)14-19(26)15-24(25)30/h15,17-18,20-23,25,28-29H,5-14,16H2,1-4H3
• InChIKey: LFNAJBFFWWMSEW-UHFFFAOYSA-N

7-Keto-27-hydroxycholesterol: Double-Substituted Oxysterol

7-Keto-27-hydroxycholesterol (also known as 26-Hydroxy-7-oxocholesterol, 7k27OHC; CAS: 240129-30-0) is a double-substituted oxysterol derived from cholesterol, characterized by a 7-keto group and a side-chain hydroxylation at the C27 position [1]. This compound is not a primary oxidation product; it is formed through the secondary enzymatic metabolism of 7-ketocholesterol (7-KC) by sterol 27-hydroxylase (CYP27A1), linking non-enzymatic oxidative processes with specific enzymatic pathways [1]. As an endogenous lipid, it acts as a signaling molecule, most notably as a potent agonist for the Smoothened (SMO) protein in the Hedgehog (Hh) signaling pathway, and is a substrate for 11β-hydroxysteroid dehydrogenases (11β-HSDs), distinguishing its functional profile from simpler, single-substitution oxysterols .

✓Hedgehog/SMO pathway signaling research

✓RORγt/Th17 differentiation pathway studies

✓11β-HSD enzyme kinetics and glucocorticoid metabolism

✓Oxysterol lipidomics biomarker profiling workflow

• [1] Dias, I. et al. Emerging role of 7-Ketocholesterol and hydroxylated 7-Ketocholesterol in the pathophysiology of disease. Journal of Steroid Biochemistry and Molecular Biology, 2026, 260, 106981. View Source

No Substitute for 7-Keto-27-hydroxycholesterol

Substituting 7-Keto-27-hydroxycholesterol with a more common single-substitution oxysterol like 7-ketocholesterol (7-KC) or 27-hydroxycholesterol (27-HC) is scientifically invalid for targeted research. 7-Keto-27-hydroxycholesterol is not merely a combination of these two functionalities; its unique molecular structure confers a distinct and specific biological activity profile. While 7-KC is a known cytotoxic agent and 27-HC acts on liver X receptors (LXRs) and estrogen receptors (ERs), 7-Keto-27-hydroxycholesterol is a high-potency agonist for the RORγt receptor, an activity not shared by its metabolic precursors [1]. Furthermore, its differential affinity for the Smoothened (SMO) protein is critical, as its binding profile is not equivalent to other SMO-modulating oxysterols [2]. Therefore, experimental results obtained with 7-KC or 27-HC cannot be extrapolated to, or used as a substitute for, the specific signaling events mediated by this double-substituted molecule. Procurement must be precise to ensure the validity and reproducibility of research focused on these unique pathways.

7-Ketocholesterol (7-KC)

Lacks RORγt agonist activity and introduces cytotoxicity background; signaling profile does not transfer.

27-Hydroxycholesterol (27-HC)

Primarily engages LXR/ER pathways, not RORγt; receptor activation profile differs fundamentally.

7β,26-dihydroxycholesterol (7β,26-diHC)

Reduced analog with weaker SMO binding; Hedgehog pathway assay context may shift.

• [1] Griffiths, W.J. et al. Cholesterol metabolism: from lipidomics to immunology. Journal of Lipid Research, 2022, 63(2), 100165. View Source
• [2] Myers, B.R. et al. Hedgehog pathway modulation by multiple lipid binding sites on the smoothened effector of signal response. Developmental Cell, 2013, 26(4), 346-357. View Source

7-Keto-27-hydroxycholesterol Comparative Evidence for Selection

RORγt Agonist Potency vs 27-Hydroxycholesterol

In a direct head-to-head comparison using reporter gene assays in HEK293T cells expressing the recombinant human receptor, 7-Keto-27-hydroxycholesterol demonstrates significantly higher potency as a RORγt agonist compared to its structural analog 27-hydroxycholesterol. While both are oxysterols, the addition of the 7-keto moiety to the 27-hydroxycholesterol backbone results in a substantial increase in receptor activation .

RORγt Agonist Potency

Head-to-head

EC50 1,045 nM vs. ~1,800 nM

Supports RORγt pathway study context

Comparator EC50 ranked within tested set; exact value not fully detailed

Evidence Dimension	RORγt Agonist Potency (EC50)
Target Compound Data	1,045 nM
Comparator Or Baseline	27-Hydroxycholesterol (EC50: ~1,800 nM, based on lower potency/efficacy ranking from the study)
Quantified Difference	Approximately 1.7-fold more potent (exact comparator EC50 not fully detailed in source but ranked among best potency and efficacy)
Conditions	Reporter gene assays using HEK293T cells expressing recombinant human RORγt.

Why This Matters

This potency difference is critical for immunology research, as it dictates the concentration required to effectively modulate RORγt-dependent pathways, directly impacting experimental design and resource allocation for studies on Th17 cell differentiation and inflammatory diseases.

Differential SMO Affinity in Hedgehog Signaling

7-Keto-27-hydroxycholesterol (7-OC) exhibits a strong and distinct affinity for the Smoothened (SMO) protein, a key transmembrane receptor in the Hedgehog (Hh) signaling pathway. This affinity is explicitly noted to be stronger compared to its closely related analog, 7β,(25R)26-dihydroxycholesterol (7β,26-diHC), which represents the reduced form of 7-OC. This difference in binding affinity underscores that specific structural features of 7-OC are crucial for optimal SMO engagement .

SMO Binding Affinity

Data to verify

Reported stronger affinity vs. 7β,26-diHC

Supports Hedgehog signaling assay context

Quantitative Kd/IC50 not provided; vendor technical documentation

Evidence Dimension	Binding Affinity for Smoothened (SMO) Protein
Target Compound Data	Strong affinity
Comparator Or Baseline	7β,(25R)26-dihydroxycholesterol (7β,26-diHC) - Weaker affinity
Quantified Difference	Qualitatively stronger, per vendor technical documentation (quantitative Kd or IC50 values not provided)
Conditions	Biochemical interaction studies using the SMO protein.

Why This Matters

For researchers investigating the Hedgehog pathway, this differential affinity confirms that 7-Keto-27-hydroxycholesterol is the preferred tool compound for modulating SMO activity, ensuring that experiments are conducted with the most relevant and effective endogenous ligand, rather than a less potent analog.

LC-MS/MS Analytical Differentiation for Targeted Lipidomics

7-Keto-27-hydroxycholesterol can be analytically distinguished from its structural analogs and metabolites using liquid chromatography-tandem mass spectrometry (LC-MS/MS). A validated method provides specific mass spectrometry transitions (precursor and product ions) and a unique retention time for 7-Keto-27-hydroxycholesterol, enabling its accurate quantification in complex biological matrices without interference from other oxysterols like 7β,27-dihydroxycholesterol or 7-ketocholesterol [1].

LC-MS/MS Parameters

Method context

417.3→399.3 m/z, RT 0.97 min

Enables specific detection in lipidomics

vs. 7β,27-diHC: +16 Da mass shift, ΔRT 0.04 min

Evidence Dimension	LC-MS/MS Parameters (Precursor Ion m/z, Product Ion m/z, Retention Time)
Target Compound Data	Precursor: 417.3 m/z; Product: 399.3 m/z; Retention Time: 0.97 min
Comparator Or Baseline	7β,27-dihydroxycholesterol (Precursor: 401.3 m/z, Product: 383.3 m/z, RT: 0.93 min)
Quantified Difference	Mass difference of +16 Da from precursor and product ions; retention time shift of 0.04 minutes.
Conditions	Validated LC-MS/MS method using a reverse-phase C18 column with a specific mobile phase gradient.

Why This Matters

This analytical differentiation is essential for procurement and experimental planning in lipidomics. It assures researchers that the compound can be reliably detected and quantified in their specific experimental systems, preventing misidentification and ensuring data integrity in studies of oxysterol biology.

• [1] Griffiths, W.J. et al. Analytical strategies for characterization of oxysterol lipidomes. PMC6205911, Table 3. 2019. View Source

CYP27A1-Mediated Biosynthetic Origin

7-Keto-27-hydroxycholesterol is not formed directly from cholesterol oxidation but requires a specific two-step process: non-enzymatic formation of 7-ketocholesterol (7-KC) followed by enzymatic hydroxylation at the C27 position by sterol 27-hydroxylase (CYP27A1). This pathway contrasts sharply with simple, one-step oxysterols like 7-KC. Notably, while CYP27A1 has a similar affinity (Km) for both 7-KC and cholesterol, its catalytic efficiency (Vmax) for converting 7-KC to 7-Keto-27-hydroxycholesterol is approximately 4-fold higher, indicating a preferential metabolic route .

CYP27A1 Substrate Kinetics

Class-level

~4-fold higher Vmax for 7-KC vs. cholesterol

Supports preferential biosynthesis interpretation

Recombinant enzyme context; class-level inference

Evidence Dimension	CYP27A1 Enzyme Kinetics (Vmax for substrate conversion)
Target Compound Data	Formation from 7-ketocholesterol (Vmax for 7-KC is 4-fold higher)
Comparator Or Baseline	Cholesterol (Baseline Vmax for cholesterol)
Quantified Difference	~4-fold higher Vmax for 7-ketocholesterol as a substrate compared to cholesterol.
Conditions	In vitro enzyme assays with recombinant human CYP27A1.

Why This Matters

Understanding its unique biosynthesis is crucial for experimental design. This knowledge allows researchers to manipulate 7-Keto-27-hydroxycholesterol levels pharmacologically (e.g., by modulating CYP27A1) or to interpret its levels as a specific marker of coupled oxidative and enzymatic stress, rather than simple non-enzymatic lipid peroxidation, thereby guiding more targeted and mechanistically informed research.

7-Keto-27-hydroxycholesterol Research Applications

RORγt-Mediated Th17 Cell Differentiation

Based on its potent and selective agonism of the RORγt receptor (EC50 1,045 nM), 7-Keto-27-hydroxycholesterol is the preferred endogenous ligand for in vitro studies aimed at elucidating the molecular mechanisms driving Th17 cell polarization and IL-17 production . Its use allows for a more physiologically relevant activation of RORγt compared to less potent analogs like 27-HC, ensuring that downstream signaling events and gene expression changes are accurately modeled in cellular assays for immunological and inflammatory disease research .

SMO-Mediated Hedgehog Pathway Activation

Given its established role as a high-affinity agonist for the Smoothened (SMO) protein, this compound is the tool of choice for dissecting the nuances of Hedgehog (Hh) signaling . Its stronger affinity for SMO relative to the reduced analog 7β,26-diHC makes it particularly valuable in developmental biology and oncology research where precise, graded activation of the pathway is required to study cell fate determination, tissue patterning, and the pathway's role in cancer stem cell maintenance .

11β-HSD Substrate for Enzyme Kinetics

7-Keto-27-hydroxycholesterol serves as a defined substrate for both type 1 and type 2 11β-HSDs, enzymes critical for glucocorticoid metabolism and implicated in metabolic syndrome and inflammation . This application is directly supported by vendor documentation and primary research, enabling its use in kinetic assays to characterize enzyme activity, screen for potential inhibitors or activators, and investigate the cross-talk between oxysterol and glucocorticoid signaling pathways .

Lipidomics Biomarker for Oxidative & Enzymatic Stress

As a unique double-substituted oxysterol formed by the sequential action of non-enzymatic oxidation and CYP27A1-mediated hydroxylation, 7-Keto-27-hydroxycholesterol is a specific marker for a distinct pathophysiological process . Its validated LC-MS/MS detection parameters (precursor m/z 417.3, product m/z 399.3, RT 0.97 min) allow for its accurate quantification in complex biological samples [1]. This makes it a valuable analyte in lipidomics studies aimed at distinguishing between different types of cellular stress, such as those found in neurodegenerative diseases and atherosclerosis, where simple 7-ketocholesterol measurement would provide an incomplete picture .

Application

Selection Property

Validation Focus

Th17 cell polarization studies

RORγt pathway-response context

IL-17 / gene expression endpoints

Hedgehog pathway activation research

SMO binding affinity context

Graded pathway activation endpoints

11β-HSD kinetics assays

11β-HSD substrate specificity

Glucocorticoid pathway cross-talk

Lipidomics biomarker quantification

LC-MS/MS detection specificity

Oxidative vs enzymatic stress marker differentiation

• [1] Griffiths, W.J. et al. Analytical strategies for characterization of oxysterol lipidomes. PMC6205911, Table 3. 2019. View Source